Cas no 71839-12-8 (methyl 4-(butylamino)benzoate)

• Product Name: methyl 4-(butylamino)benzoate
• CAS No: 71839-12-8
• Molecular Formula: C₁₂H₁₇NO₂
• Molecular Weight: 207.26888
• CID: 823995
• PubChem ID: 12045722

methyl 4-(butylamino)benzoate Properties

Names and Identifiers

• methyl 4-(butylamino)benzoate
• benzoic acid, 4-(butylamino)-, methyl ester
• LogP
• 4-(Butylamino)benzoic acid methyl ester
• N-Butyl-4-(methoxycarbonyl)aniline
• E79666
• Q27293724
• NS00008535
• MFCD11177285
• UNII-X9B9Y98RNJ
• Tetracaine hydrochloride specified impurity C [EP]
• FT-0662574
• EN300-165807
• IHRPJNDVWBJCEH-UHFFFAOYSA-N
• TETRACAINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
• CS-0297703
• BS-45143
• EC 700-310-2
• WCA83912
• SCHEMBL14149520
• X9B9Y98RNJ
• 4-(Butylamino)-benzoic acid, methyl ester
• 71839-12-8
• DTXSID601260461
• AKOS009047700
• Tetracaine hydrochloride specified impurity C
• TETRACAINE HYDROCHLORIDE IMPURITY C (EP IMPURITY)
• DB-370857

• MDL： MFCD11177285
• InChIKey： IHRPJNDVWBJCEH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17NO2/c1-3-4-9-13-11-7-5-10(6-8-11)12(14)15-2/h5-8,13H,3-4,9H2,1-2H3
• SMILES： CCCCNC1=CC=C(C=C1)C(=O)OC

Computed Properties

• Exact Mass: 207.12601
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 207.125928785g/mol
• Heavy Atom Count: 15
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• Melting Point: 104 ºC
• Density: 1.055